Cas no 911303-46-3 (1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide)

• Product Name: 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide
• CAS No: 911303-46-3
• MF: C₉H₂₀F₂N₂O₄S₂
• MW: 322.392907142639
• MDL: MFCD22460465
• CID: 3043474
• PubChem ID: 354334680
• Update Time: 2025-06-09

1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1-propylpiperidinium Bis(fluorosulfonyl)imide
• M2981
• bis(fluorosulfonyl)azanide;1-methyl-1-propylpiperidin-1-ium
• PI13-FSI N-Methyl-N-Propylpiperidinium Bis(fluorosulfonyl) imide
• XQA5347UY8
• BGMNWBQPCOEGHI-UHFFFAOYSA-N
• Piperidinium, 1-methyl-1-propyl-, salt with imidodisulfuryl fluoride (1:1)
• T73061
• AKOS040767155
• CS-0378409
• 1-Methyl-1-propylpiperidin-1-ium Bis(fluorosulfonyl)amide
• MFCD22460465
• 1-Methyl-1-propylpiperidiniumbis(fluorosulfonyl)imide
• bis(fluorosulfonyl)azanide;1-methyl-1-propyl-piperidin-1-ium
• PI13-FSI N-Methyl-N-Propylpiperidinium Bis(fluorosulfonyl) imide
• N-Propyl-N-methylpiperidinium bis(fluorosulfonyl)imide
• 911303-46-3
• DS-021885
• 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide

• MDL： MFCD22460465
• Inchi： 1S/C9H20N.F2NO4S2/c1-3-7-10(2)8-5-4-6-9-10;1-8(4,5)3-9(2,6)7/h3-9H2,1-2H3;/q+1;-1
• InChI Key： BGMNWBQPCOEGHI-UHFFFAOYSA-N
• SMILES： S([N-]S(=O)(=O)F)(=O)(=O)F.[N+]1(C)(CCC)CCCCC1

Computed Properties

• Exact Mass: 322.08325579g/mol
• Monoisotopic Mass: 322.08325579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86

1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide

Recent Advances in the Application of 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide (CAS: 911303-46-3) in Chemical and Biomedical Research

1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide (CAS: 911303-46-3) is an ionic liquid that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical and biomedical fields. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications in energy storage, drug delivery, and biocatalysis.

The compound belongs to the family of piperidinium-based ionic liquids, which are known for their high thermal stability, low volatility, and excellent electrochemical properties. Recent studies have demonstrated that 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide exhibits superior ionic conductivity and wide electrochemical windows, making it a promising candidate for use in advanced battery systems, such as lithium-ion and sodium-ion batteries. Researchers have also explored its role as a green solvent in biocatalytic reactions, where it enhances enzyme stability and activity under harsh conditions.

In the biomedical domain, this ionic liquid has shown potential as a novel drug delivery vehicle. Its ability to solubilize poorly water-soluble drugs and improve their bioavailability has been investigated in several preclinical studies. Additionally, its low cytotoxicity and biocompatibility profile make it an attractive option for pharmaceutical formulations. Recent work has also highlighted its antimicrobial properties, suggesting possible applications in combating drug-resistant pathogens.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide. Current research efforts are focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Furthermore, comprehensive toxicological studies are needed to fully assess its safety profile for biomedical applications.

Looking ahead, the versatility of 1-Methyl-1-propylpiperidinium bis(fluorosulfonyl)imide positions it as a key player in advancing sustainable technologies and innovative therapeutic strategies. Continued interdisciplinary collaboration between chemists, material scientists, and biomedical researchers will be crucial in unlocking its full potential and addressing existing limitations.